Cas no 128139-38-8 (2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name))

2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name) structure
128139-38-8 structure
Product Name:2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name)
CAS No:128139-38-8
MF:C10H18O7S
MW:282.310722827911
CID:1226330
PubChem ID:9925761
Update Time:2025-04-20

2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name) Chemical and Physical Properties

Names and Identifiers

    • 2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name)
    • 1,4-butanediol, 2-[(acetyloxy)methyl]-, 1-acetate 4-methanesulfonate
    • 2-(Acetoxymethyl)-4-[(methylsulfonyl)oxy]butyl acetate
    • DTXSID401160504
    • SCHEMBL6577422
    • 128139-38-8
    • Inchi: 1S/C10H18O7S/c1-8(11)15-6-10(7-16-9(2)12)4-5-17-18(3,13)14/h10H,4-7H2,1-3H3
    • InChI Key: JVCXNJMGKANFHZ-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCCC(COC(C)=O)COC(C)=O

Computed Properties

  • Exact Mass: 282.07734
  • Monoisotopic Mass: 282.07732408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 95.97
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.